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Compound of Interest

3-bromo-N, N-dimethylpyridin-2-
Compound Name:
amine

Cat. No.: B1376670

A Critical Note on Data Availability

A thorough search for a specific Safety Data Sheet (SDS) for 3-bromo-N,N-dimethylpyridin-2-
amine has been conducted. However, no dedicated SDS with comprehensive GHS
classification, detailed toxicological data, or specific exposure limits for this exact compound is
publicly available in the retrieved sources. The information presented in this guide is therefore
synthesized from data on structurally similar compounds and general principles of chemical
safety for this class of molecules. It is imperative that this document be used as a
supplementary resource and not as a replacement for a manufacturer-provided SDS. Al
laboratory work should be preceded by a rigorous, site-specific risk assessment performed by
qualified personnel.

Introduction and Compound Profile

3-bromo-N,N-dimethylpyridin-2-amine is a substituted pyridine derivative of interest in
medicinal chemistry and organic synthesis. As a halogenated aminopyridine, it serves as a
versatile building block for the synthesis of more complex molecules, leveraging the reactivity
of the pyridine ring and the bromo-substituent. While its specific applications are not broadly
documented, its structural motifs are common in pharmacologically active compounds. Given
its structure, it is prudent to handle this compound with the assumption that it may possess
significant biological activity and potential hazards.
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Hazard Identification and Classification

While a specific GHS classification for 3-bromo-N,N-dimethylpyridin-2-amine is not available,
related aminopyridines and bromo-aromatic compounds often exhibit the following hazards.[1]
[2][3] The user should assume this compound is hazardous until proven otherwise.

Assumed Hazard Classification:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4][5]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]
GHS Pictograms (Assumed):

l=.Exclamation Mark

Signal Word (Assumed):Warning[1][2]

Assumed Hazard Statements:

e H302: Harmful if swallowed.[3]

o H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties

Quantitative data for 3-bromo-N,N-dimethylpyridin-2-amine is limited. The table below
includes data for the target compound where available from PubChem, and for a closely
related isomer, 5-bromo-N,N-dimethylpyridin-2-amine, to provide context.[6][7]
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5-bromo-N,N-
3-bromo-N,N- . .- .
Property . . . dimethylpyridin-2-amine
dimethylpyridin-2-amine
(Isomer)
Molecular Formula C7H9BrN2 C7H9BrN2
Molecular Weight 201.07 g/mol 201.07 g/mol [7]
Appearance Not specified Solid
Melting Point Not specified 41-44°C
Boiling Point Not specified 253.5°C at 760 mmHg

Safe Handling and Storage Protocols

The cornerstone of safety when working with a compound of unknown toxicity is the principle of
"as low as reasonably achievable" (ALARA) for exposure.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection is essential. The following workflow illustrates the
necessary hierarchy of controls.
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Workflow for implementing safety controls.
Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure a chemical fume hood is certified and functioning
correctly.[8] Eyewash stations and safety showers must be accessible and tested.[1]

 Attire: Don appropriate PPE, including a lab coat, chemical safety goggles, and compatible
chemical-resistant gloves (e.qg., nitrile).[9]

» Dispensing: Handle the solid compound exclusively within the fume hood to prevent
inhalation of any dust or powder.[1] Use spark-proof tools if there is any risk of flammable
solvent vapors being present.[4]
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o Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.
[1] Decontaminate all surfaces and equipment used.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[4]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure. The following flowchart
outlines the initial response steps.

First-Aid Action
Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Do NOT induce vomiting.

Rinse mouth and seek immediate medical attention.

Immediate Response

Exposure Event

Exposure Occurs

If irritation persists

Seek Immediate
Medical Attention

3
-
-3

Click to download full resolution via product page

First-aid response flowchart.
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Detailed First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.
[11[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate
medical attention.[1][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[10]
[11]

Accidental Release and Disposal

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, gently sweep up the solid material, avoiding dust generation, and place it in
a suitable, labeled container for disposal.[4]

Prevent the material from entering drains or waterways.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1]

Contact a licensed professional waste disposal service to dispose of this material.[5]
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Conclusion

While 3-bromo-N,N-dimethylpyridin-2-amine is a valuable research chemical, the absence of
a specific Safety Data Sheet necessitates a cautious and conservative approach to its
handling. Researchers must operate under the assumption of significant hazard, implementing
stringent engineering controls, wearing appropriate personal protective equipment, and being
fully prepared for emergency situations. Adherence to the principles and protocols outlined in
this guide will help to ensure a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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